Carbonic acid, diammonium salt

• CAS No.: 506-87-6
• Product Name: Carbonic acid, diammonium salt
• Molecular Formula: CH6N2O2, CH8N2O3and CH5NO3; (NH4)2CO3; CH8N2O3
• Molecular Weight: 96.09 g/mol
• IUPAC Name: diazanium;carbonate
• Standard InChI: InChI=1S/CH2O3.2H3N/c2-1(3)4;;/h(H2,2,3,4);2*1H3
• Standard InChIKey: PRKQVKDSMLBJBJ-UHFFFAOYSA-N
• Impurities: Ammonium carbamate is an impurity of commercial ammonium carbonate.
• SMILES: C(=O)([O-])[O-].[NH4+].[NH4+]
• Canonical SMILES: C(=O)([O-])[O-].[NH4+].[NH4+]
• Colorform: Colorless crystalline powder; Colorless, hard, translucent, crystal masses, white cubes or powde
• Density: 1.5 at 68 °F (USCG, 1999)
• Melting Point: 58 °C (decomposes)
• Physical Description: Ammonium carbonate appears as a colorless crystalline solid or a white powder with a strong odor of ammonia. Noncombustible. The primary hazard is the threat to the environment. Immediate steps should be taken to limit spread to the environment. Used to make other ammonium compounds, in pharmaceuticals, in food processing.; Liquid; White powder or hard, white or translucent masses or crystals. Becomes opaque on exposure to air and is finally converted into white porous lumps or powder (of ammonium bicarbonate) due to loss of ammonia and carbon dioxide
• Description: Ammonium carbonate appears as a colorless crystalline solid or a white powder with a strong odor of ammonia. Noncombustible. The primary hazard is the threat to the environment. Immediate steps should be taken to limit spread to the environment. Used to make other ammonium compounds, in pharmaceuticals, in food processing.
• Related CAS: 10361-29-2 (unspecified ammonium salt)
• Shelf Life: Decomposes on exposure to air with lose of ammonia and carbon dioxide, becoming white and powdery and converting into ammonium bicarbonate.
• Solubility: Soluble in water; 100g/100 g water at 15 °C; Slowly soluble in 4 parts wate
• Synonyms: Carbonic Acid, Diammonium Salt; Ammonium Carbonate; Ammonium Carbonate; ((NH4)2CO3); Bis(ammonium) Carbonate; Diammonium Carbonate
• PubChem Compound: 517111
• Last Modified: Nov 11 2021